Cas no 2171801-44-6 (5-cyclopropyl-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 5-cyclopropyl-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2171801-44-6
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6567948
• PubChem ID: 165865529
• Update Time: 2025-08-04

5-cyclopropyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-oxa-4,9-diazaspiro5.5undecane
• EN300-1642631
• 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane
• 2171801-44-6

• Inchi： 1S/C11H20N2O/c1-2-9(1)10-11(14-8-7-13-10)3-5-12-6-4-11/h9-10,12-13H,1-8H2
• InChI Key： NZELGWKTVADKPF-UHFFFAOYSA-N
• SMILES： O1CCNC(C21CCNCC2)C1CC1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 33.3Ų

Additional information on 5-cyclopropyl-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171801-44-6)

5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane, identified by its CAS number 2171801-44-6, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic structure, featuring a cyclopropyl substituent and an oxygen atom bridging two nitrogen atoms, presents a unique framework that has been explored for its potential pharmacological properties.

The molecular architecture of 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane incorporates several key features that make it an intriguing candidate for further study. The spirocyclic core, consisting of a fused oxazole and azepine ring system, introduces rigidity and conformational constraints that can influence binding interactions with biological targets. Additionally, the presence of the cyclopropyl group enhances lipophilicity, which is often a desirable trait for drug candidates aiming to cross biological membranes.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit dual functionality and high binding affinity. The oxygen and nitrogen atoms in 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane provide multiple sites for hydrogen bonding and electrostatic interactions, making it a promising scaffold for developing small-molecule inhibitors or modulators of biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents targeting neurological disorders. The spirocyclic scaffold has been shown to mimic natural product structures that exhibit neuroprotective and anti-inflammatory properties. Preliminary studies suggest that derivatives of 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane may interact with receptors and enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Furthermore, the cyclopropyl group in 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane contributes to its metabolic stability, which is a critical factor in drug design. Compounds with such structural features often exhibit reduced susceptibility to enzymatic degradation, allowing for longer half-lives and improved bioavailability. This characteristic makes it an attractive candidate for oral administration and chronic therapeutic use.

Recent advances in computational chemistry have enabled more efficient virtual screening of compounds like 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane against large databases of biological targets. Molecular docking simulations have identified potential binding pockets where this compound could interact with key proteins involved in cancer signaling pathways. These findings have opened up new avenues for designing targeted therapies that leverage the unique structural properties of spirocyclic heterocycles.

The synthesis of 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies involving transition metal catalysis have improved the efficiency of constructing such complex molecules. These advancements have made it feasible to explore larger libraries of derivatives with modified substituents and functional groups.

In conclusion, 5-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171801-44-6) represents a promising scaffold for medicinal chemistry research due to its unique structural features and potential pharmacological applications. Its rigid spirocyclic core, combined with the lipophilic cyclopropyl group and multiple interaction sites provided by oxygen and nitrogen atoms, positions it as a valuable candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other diseases.